tert-butyl N-[2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-yl]carbamate
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Overview
Description
tert-Butyl N-[2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-yl]carbamate: is a compound that features an imidazole ring, which is a five-membered heterocyclic moiety containing two nitrogen atoms. Imidazole derivatives are known for their broad range of chemical and biological properties, making them significant in various fields such as chemistry, biology, and medicine .
Preparation Methods
One common synthetic route includes the reaction of glyoxal and ammonia to form the imidazole ring, followed by subsequent functionalization to introduce the tert-butyl carbamate group . Industrial production methods often involve palladium-catalyzed cross-coupling reactions with various aryl halides .
Chemical Reactions Analysis
tert-Butyl N-[2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-yl]carbamate undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized using tert-butylhydroperoxide (TBHP) as an oxidant.
Reduction: Reduction reactions can be carried out using common reducing agents such as sodium borohydride.
Substitution: The imidazole ring can undergo electrophilic substitution reactions due to the presence of nitrogen atoms.
Cross-Coupling: Palladium-catalyzed cross-coupling reactions with aryl halides are also common.
Scientific Research Applications
tert-Butyl N-[2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-yl]carbamate has several scientific research applications:
Mechanism of Action
The mechanism of action of tert-butyl N-[2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-yl]carbamate involves its interaction with various molecular targets. The imidazole ring can bind to metal ions and enzymes, affecting their activity. The compound can also interact with nucleic acids, influencing gene expression and protein synthesis .
Comparison with Similar Compounds
Similar compounds to tert-butyl N-[2-(4,5-dihydro-1H-imidazol-2-yl)propan-2-yl]carbamate include other imidazole derivatives such as:
Clemizole: An antihistaminic agent.
Omeprazole: An antiulcer agent.
Metronidazole: An antibacterial and antiprotozoal agent.
These compounds share the imidazole ring structure but differ in their functional groups and specific applications. This compound is unique due to its specific tert-butyl carbamate group, which imparts distinct chemical and biological properties .
Properties
CAS No. |
2649086-68-8 |
---|---|
Molecular Formula |
C11H21N3O2 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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